Cas no 256958-78-8 (2-[4-(3,4-dichlorophenyl)piperazin-1-yl]-2-methylpropanenitrile)

• Product Name: 2-[4-(3,4-dichlorophenyl)piperazin-1-yl]-2-methylpropanenitrile
• CAS No: 256958-78-8
• MW: 298.211g/mol
• MDL: MFCD00202041
• CID: 4643201
• Update Time: 2025-05-20

2-[4-(3,4-dichlorophenyl)piperazin-1-yl]-2-methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-[4-(3,4-DICHLOROPHENYL)PIPERAZINO]-2-METHYLPROPANENITRILE
• 2-[4-(3,4-dichlorophenyl)piperazin-1-yl]-2-methylpropanenitrile
• 1-Piperazineacetonitrile, 4-(3,4-dichlorophenyl)-α,α-dimethyl-

• MDL： MFCD00202041

Computed Properties

• Exact Mass: 297.08
• Monoisotopic Mass: 297.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Additional information on 2-[4-(3,4-dichlorophenyl)piperazin-1-yl]-2-methylpropanenitrile

Introduction to 2-[4-(3,4-dichlorophenyl)piperazin-1-yl]-2-methylpropanenitrile (CAS No. 256958-78-8)

2-[4-(3,4-dichlorophenyl)piperazin-1-yl]-2-methylpropanenitrile is a significant compound in the field of pharmaceutical chemistry, characterized by its complex molecular structure and potential therapeutic applications. This compound, identified by the CAS number 256958-78-8, has garnered attention due to its structural features and its role in the development of novel pharmaceutical agents. The presence of a piperazine moiety and a nitrile group in its molecular framework suggests diverse chemical reactivity and biological interactions, making it a subject of extensive research in medicinal chemistry.

The molecular structure of 2-[4-(3,4-dichlorophenyl)piperazin-1-yl]-2-methylpropanenitrile consists of a benzene ring substituted with two chlorine atoms at the 3 and 4 positions, linked to a piperazine ring through an amine group. This piperazine ring is further connected to a propyl chain that terminates with a nitrile group. The combination of these structural elements imparts unique chemical properties that are exploited in various synthetic pathways and biological assays.

In recent years, there has been growing interest in the development of compounds containing the piperazine scaffold due to their reported pharmacological activities. Piperazine derivatives are known for their role as intermediates in the synthesis of drugs targeting central nervous system disorders, cardiovascular diseases, and infectious diseases. The specific substitution pattern in 2-[4-(3,4-dichlorophenyl)piperazin-1-yl]-2-methylpropanenitrile makes it a valuable building block for further derivatization and exploration of its pharmacological potential.

The nitrile group in the compound's structure also contributes to its reactivity and utility in synthetic chemistry. Nitriles are versatile functional groups that can be hydrolyzed to carboxylic acids or reduced to primary amines, providing multiple pathways for chemical modification. This flexibility makes 2-[4-(3,4-dichlorophenyl)piperazin-1-yl]-2-methylpropanenitrile a useful intermediate in the synthesis of more complex molecules with tailored biological activities.

Recent research has highlighted the importance of optimizing the substitution patterns on piperazine rings to enhance pharmacological efficacy and reduce side effects. The dichlorophenyl group in 2-[4-(3,4-dichlorophenyl)piperazin-1-yl]-2-methylpropanenitrile is particularly noteworthy, as it can influence both the electronic properties of the molecule and its interactions with biological targets. Studies have shown that such substitutions can modulate binding affinity and selectivity, which are critical factors in drug design.

The compound's potential applications extend to the development of new therapeutic agents. For instance, derivatives of piperazine have been investigated for their effects on neurotransmitter systems, including serotonin and dopamine receptors. The structural features of 2-[4-(3,4-dichlorophenyl)piperazin-1-yl]-2-methylpropanenitrile suggest that it may interact with similar targets, making it a promising candidate for further pharmacological exploration.

Synthetic methodologies for preparing 2-[4-(3,4-dichlorophenyl)piperazin-1-yl]-2-methylpropanenitrile have been refined over time, enabling efficient production on both laboratory and industrial scales. Key synthetic steps often involve nucleophilic substitution reactions, where the piperazine ring is introduced via displacement reactions or condensation reactions with appropriate precursors. The nitrile group is typically introduced through cyanation reactions or by reacting terminal alkynes with cyanide sources.

The chemical stability of this compound under various conditions is also an important consideration. Factors such as pH, temperature, and solvent effects can influence its reactivity and shelf life. Researchers have conducted studies to assess its stability under different storage conditions, which is crucial for ensuring consistent quality in pharmaceutical applications.

In conclusion, 2-[4-(3,4-dichlorophenyl)piperazin-1-yl]-2-methylpropanenitrile (CAS No. 256958-78-8) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable intermediate for synthesizing novel therapeutic agents targeting various diseases. Ongoing research continues to explore its pharmacological properties and synthetic applications, contributing to advancements in drug discovery and medicinal chemistry.